Cas no 2408975-24-4 (1,2,3,4-Tetrahydro-2-oxopyrimido[1,2-b]indazole-3-acetic acid)

• Product Name: 1,2,3,4-Tetrahydro-2-oxopyrimido[1,2-b]indazole-3-acetic acid
• CAS No: 2408975-24-4
• MF: C₁₂H₁₁N₃O₃
• MW: 245.234042406082
• CID: 5354992
• Update Time: 2025-08-03

1,2,3,4-Tetrahydro-2-oxopyrimido[1,2-b]indazole-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Tetrahydro-2-oxopyrimido[1,2-b]indazole-3-acetic acid

• Inchi： 1S/C12H11N3O3/c16-10(17)5-7-6-15-11(13-12(7)18)8-3-1-2-4-9(8)14-15/h1-4,7H,5-6H2,(H,13,18)(H,16,17)
• InChI Key： KJOPWWLOPCFSDJ-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC=C2)=C2NC(=O)C(CC(O)=O)CN12

Experimental Properties

• Density: 1.60±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 633.4±35.0 °C(Predicted)
• pka: 4.22±0.10(Predicted)

Additional information on 1,2,3,4-Tetrahydro-2-oxopyrimido[1,2-b]indazole-3-acetic acid

1,2,3,4-Tetrahydro-2-oxopyrimido[1,2-b]indazole-3-acetic Acid: A Comprehensive Overview

The compound with CAS No 2408975-24-4, commonly referred to as 1,2,3,4-Tetrahydro-2-oxopyrimido[1,2-b]indazole-3-acetic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of indazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structure of this molecule is characterized by a fused indazole ring system with a tetrahydro-pyrimidinone moiety and an acetic acid substituent. These structural features contribute to its unique pharmacological properties and make it a subject of extensive research.

Recent studies have highlighted the potential of 1,2,3,4-Tetrahydro-2-oxopyrimido[1,2-b]indazole-3-acetic acid as a promising candidate for the development of novel therapeutics. Researchers have explored its activity against various disease targets, including cancer and neurodegenerative disorders. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-proliferative effects on several cancer cell lines. The mechanism of action involves inhibition of key enzymes and signaling pathways that are critical for tumor growth and metastasis.

Another area of interest is the evaluation of this compound's neuroprotective properties. Preclinical studies have shown that 1,2,3,4-Tetrahydro-2-oxopyrimido[1,2-b]indazole-3-acetic acid can mitigate oxidative stress and reduce inflammation in models of Alzheimer's disease. This dual action makes it a potential candidate for addressing both the cognitive decline and pathological hallmarks associated with neurodegenerative conditions.

The synthesis of 1,2,3,4-Tetrahydro-2-oxopyrimido[1,2-b]indazole-3-acetic acid involves a multi-step process that combines principles from organic chemistry and catalytic methodologies. Researchers have optimized the synthetic pathway to enhance yield and purity while maintaining scalability for potential large-scale production. The use of microwave-assisted synthesis has been particularly effective in streamlining the reaction steps and improving the overall efficiency.

In terms of pharmacokinetics and bioavailability, studies have shown that 1,2,3,4-Tetrahydro-2-oxopyrimido[1,2-b]indazole-3-acetic acid exhibits favorable absorption profiles in preclinical models. Its ability to cross the blood-brain barrier suggests potential utility in treating central nervous system disorders. However, further investigations are required to fully understand its pharmacokinetic properties in humans.

From an environmental perspective, researchers have also assessed the ecotoxicological impact of this compound. Results indicate that 1,2